Cas no 19652-13-2 (3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine)

3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine structure
19652-13-2 structure
Product Name:3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine
CAS No:19652-13-2
MF:C16H15N3O
MW:265.309803247452
MDL:MFCD00197061
CID:123695
PubChem ID:354335396
Update Time:2025-08-01

3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine
    • 5-Amino-3-(4-methoxyphenyl)-1-phenylpyrazole
    • 1H-Pyrazol-5-amine,3-(4-methoxyphenyl)-1-phenyl-
    • 5-(4-methoxyphenyl)-2-phenylpyrazol-3-amine
    • 3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-5-YLAMINE
    • 3-(4-methoxyphenyl)-1-phenylpyrazole-5-ylamine
    • 5-(4-Methoxy-phenyl)-2-phenyl-2H-pyrazol-3-ylamin
    • 5-(4-methoxy-phenyl)-2-phenyl-2H-pyrazol-3-ylamine
    • 5-amino-3-(4-methoxylphenyl)-1-phenyl-1H-pyrazole
    • 5-AMINO-3-(4-METHOXYPHENYL)-1-PHENYLPY&
    • 5-Amino-3-(4-methoxyphenyl)-1-phenylpyrazole 97%
    • SBB077731
    • EN002770
    • AX8102220
    • ST50336334
    • AKOS000678581
    • DTXSID40398832
    • AS-67367
    • EN300-87060
    • 19652-13-2
    • T70510
    • SCHEMBL1144023
    • CS-0302776
    • J-012700
    • MFCD00197061
    • 5-Amino-3-(4-methoxyphenyl)-1-phenylpyrazole, 97%
    • BRD-K83138021-001-01-6
    • A3055
    • MDL: MFCD00197061
    • Inchi: 1S/C16H15N3O/c1-20-14-9-7-12(8-10-14)15-11-16(17)19(18-15)13-5-3-2-4-6-13/h2-11H,17H2,1H3
    • InChI Key: LMLGFNHDEGGHOJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 265.12200
  • Monoisotopic Mass: 265.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.2
  • Topological Polar Surface Area: 53.1

Experimental Properties

  • Density: 1.192
  • Melting Point: 188.0 to 192.0 deg-C
  • Boiling Point: 483.568°C at 760 mmHg
  • Flash Point: 246.254°C
  • Refractive Index: 1.626
  • PSA: 53.07000
  • LogP: 3.71130

3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine Security Information

3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-5-amine Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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